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For Researchers, Scientists, and Drug Development Professionals

Abstract

Dora-22 is a potent and selective dual orexin receptor antagonist (DORA) that has garnered
significant interest in the scientific community for its potential therapeutic applications, primarily
in the treatment of insomnia. Its mechanism of action, targeting both orexin receptor 1 (OX1R)
and orexin receptor 2 (OX2R), offers a novel approach to sleep modulation by selectively
suppressing the wake-promoting orexin system. This technical guide provides a
comprehensive overview of the chemical structure of Dora-22, summarizes key quantitative
data from preclinical studies, details relevant experimental protocols, and visualizes its
mechanism of action and experimental workflows.

Chemical Structure and Properties of Dora-22

Dora-22, with the IUPAC name [(2R,5R)-5-[(5-fluoro-2-pyridinyl)oxymethyl]-2-methylpiperidin-
1-yl]-(5-fluoro-2-pyrimidin-2-ylphenyl)methanone, is a complex small molecule. Its chemical and
physical properties are summarized in the table below.
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Property Value

Molecular Formula C23H22F2N402
Molecular Weight 424.4 g/mol
CAS Number 1088991-95-0

[(2R,5R)-5-[(5-fluoro-2-pyridinyl)oxymethyl]-2-
IUPAC Name methylpiperidin-1-yl]-(5-fluoro-2-pyrimidin-2-

ylphenyl)methanone

SMILES CC1CC--INVALID-LINK--COC4=NC=C(C=C4)F

InChl Key ADNQCBKNFSDDHY-HZPDHXFCSA-N

Mechanism of Action: Dual Orexin Receptor
Antagonism

The orexin system, comprising orexin-A and orexin-B neuropeptides and their receptors OX1R
and OX2R, is a central regulator of wakefulness. Orexin neurons in the lateral hypothalamus
project to and excite various arousal-promoting centers in the brain. Dora-22 functions by
competitively binding to and inhibiting both OX1R and OX2R, thereby blocking the wake-
promoting signals of orexin peptides. This targeted suppression of the orexin system facilitates
the transition to and maintenance of sleep.[1]

The signaling pathway can be visualized as follows:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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